Cas no 825619-00-9 (Piperidine, 4-(3,4-dinitrophenoxy)-1-methyl-)

• Product Name: Piperidine, 4-(3,4-dinitrophenoxy)-1-methyl-
• CAS No: 825619-00-9
• MF: C₁₂H₁₅N₃O₅
• MW: 281.264602899551
• CID: 688795
• PubChem ID: 71418203
• Update Time: 2025-04-19

Piperidine, 4-(3,4-dinitrophenoxy)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(3,4-dinitrophenoxy)-1-methyl-
• 4-(3,4-dinitrophenoxy)-1-methylpiperidine
• DTXSID50837525
• KCZBOLQFLNRMNN-UHFFFAOYSA-N
• SCHEMBL956959
• 825619-00-9
• 4-(3,4-dinitro-phenoxy)-1-methyl-piperidine

• Inchi： 1S/C12H15N3O5/c1-13-6-4-9(5-7-13)20-10-2-3-11(14(16)17)12(8-10)15(18)19/h2-3,8-9H,4-7H2,1H3
• InChI Key： KCZBOLQFLNRMNN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])C1CCN(C)CC1

Computed Properties

• Exact Mass: 281.10117059g/mol
• Monoisotopic Mass: 281.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų